Cas no 941968-62-3 (2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide)
2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide
- 4-Thiazolecarboxamide, 2-[[[(3-methylphenyl)amino]carbonyl]amino]-N-(2-phenylethyl)-
- 941968-62-3
- AKOS024647916
- 2-[(3-methylphenyl)carbamoylamino]-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide
- 2-{[(3-methylphenyl)carbamoyl]amino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide
- F2432-0374
- N-phenethyl-2-(3-(m-tolyl)ureido)thiazole-4-carboxamide
-
- Inchi: 1S/C20H20N4O2S/c1-14-6-5-9-16(12-14)22-19(26)24-20-23-17(13-27-20)18(25)21-11-10-15-7-3-2-4-8-15/h2-9,12-13H,10-11H2,1H3,(H,21,25)(H2,22,23,24,26)
- InChI Key: VUVIIFQXNPBHNK-UHFFFAOYSA-N
- SMILES: S1C=C(C(NCCC2=CC=CC=C2)=O)N=C1NC(NC1=CC=CC(C)=C1)=O
Computed Properties
- Exact Mass: 380.13069707g/mol
- Monoisotopic Mass: 380.13069707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.328±0.06 g/cm3(Predicted)
- pka: 6.17±0.70(Predicted)
2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2432-0374-2μmol |
2-{[(3-methylphenyl)carbamoyl]amino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide |
941968-62-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2432-0374-5μmol |
2-{[(3-methylphenyl)carbamoyl]amino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide |
941968-62-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2432-0374-10μmol |
2-{[(3-methylphenyl)carbamoyl]amino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide |
941968-62-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2432-0374-20μmol |
2-{[(3-methylphenyl)carbamoyl]amino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide |
941968-62-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2432-0374-1mg |
2-{[(3-methylphenyl)carbamoyl]amino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide |
941968-62-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2432-0374-2mg |
2-{[(3-methylphenyl)carbamoyl]amino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide |
941968-62-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2432-0374-3mg |
2-{[(3-methylphenyl)carbamoyl]amino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide |
941968-62-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2432-0374-4mg |
2-{[(3-methylphenyl)carbamoyl]amino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide |
941968-62-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2432-0374-5mg |
2-{[(3-methylphenyl)carbamoyl]amino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide |
941968-62-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2432-0374-10mg |
2-{[(3-methylphenyl)carbamoyl]amino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide |
941968-62-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide
Introduction to 2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide (CAS No. 941968-62-3)
2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide, with the CAS number 941968-62-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the thiazole ring and the phenyl substituents, contribute to its pharmacological properties and make it a promising candidate for further investigation.
The chemical structure of 2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide consists of a thiazole ring linked to an amide group and a phenylethyl substituent. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which are known to enhance the biological activity of molecules by providing electron-withdrawing and electron-donating properties. The presence of the 3-methylphenyl group and the 2-phenylethyl substituent further modulates the compound's interactions with biological targets, making it a versatile scaffold for drug design.
Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thiazole derivatives exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the European Journal of Medicinal Chemistry in 2020 demonstrated that certain thiazole compounds possess significant antimicrobial activity against both Gram-positive and Gram-negative bacteria.
In the context of cancer research, thiazole derivatives have shown promise as potential anticancer agents. A study published in Cancer Letters in 2019 found that a specific thiazole derivative induced apoptosis in human breast cancer cells by targeting multiple signaling pathways involved in cell proliferation and survival. These findings underscore the importance of exploring thiazole derivatives like 2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide for their potential therapeutic applications.
The synthesis of 2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide typically involves multi-step reactions, including the formation of the thiazole ring and subsequent functionalization with the desired substituents. One common approach involves condensation reactions between thiols and α-halo ketones or nitriles to form the thiazole ring, followed by amide formation through coupling reactions with appropriate carboxylic acids or acid chlorides. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.
In addition to its potential therapeutic applications, 2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide has been studied for its physicochemical properties and pharmacokinetic behavior. Research has shown that this compound exhibits good solubility in both aqueous and organic solvents, which is crucial for its absorption and distribution in biological systems. Furthermore, preliminary studies have indicated that it has favorable pharmacokinetic properties, including moderate plasma protein binding and low clearance rates.
To further evaluate the safety and efficacy of 2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide, preclinical studies are currently underway. These studies involve in vitro assays to assess cytotoxicity, enzyme inhibition, and receptor binding affinity, as well as in vivo models to evaluate pharmacological effects and toxicity profiles. The results from these studies will provide valuable insights into the potential therapeutic applications of this compound and guide future drug development efforts.
In conclusion, 2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide (CAS No. 941968-62-3) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds significant promise for addressing unmet medical needs in various disease areas.
941968-62-3 (2-{(3-methylphenyl)carbamoylamino}-N-(2-phenylethyl)-1,3-thiazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)